Cas no 850906-74-0 (2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide)

2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide structure

850906-74-0 structure

Product name:2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide

CAS No:850906-74-0

MF:C₂₆H₂₅ClN₂O₃

MW:448.941305875778

CID:5826239

PubChem ID:2152126

2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-((2-(4-chlorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(2,4-dimethylphenyl)acetamide
- Acetamide, 2-[[2-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl]oxy]-N-(2,4-dimethylphenyl)-
- 850906-74-0
- AKOS024583245
- 2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide
- 2-[[2-[(4-chlorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]-N-(2,4-dimethylphenyl)acetamide
- F0556-0468
- 2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide
- Inchi： 1S/C26H25ClN2O3/c1-17-6-11-23(18(2)14-17)28-25(30)16-32-24-5-3-4-22-21(24)12-13-29(26(22)31)15-19-7-9-20(27)10-8-19/h3-11,14H,12-13,15-16H2,1-2H3,(H,28,30)
- InChI Key： XXECMLAYLSPXEN-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C)C=C1C)(=O)COC1=CC=CC2=C1CCN(CC1=CC=C(Cl)C=C1)C2=O

Computed Properties

Exact Mass: 448.1553704g/mol
Monoisotopic Mass: 448.1553704g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 32
Rotatable Bond Count: 6
Complexity: 651
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6Å²
XLogP3: 5.1

Experimental Properties

Density: 1.289±0.06 g/cm3(Predicted)
Boiling Point: 698.5±55.0 °C(Predicted)
pka: 13.21±0.70(Predicted)

2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0556-0468-100mg	2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide	850906-74-0	90%+	100mg	$248.0	2023-05-17
Life Chemicals	F0556-0468-50mg	2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide	850906-74-0	90%+	50mg	$160.0	2023-05-17
Life Chemicals	F0556-0468-20mg	2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide	850906-74-0	90%+	20mg	$99.0	2023-05-17
Life Chemicals	F0556-0468-10mg	2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide	850906-74-0	90%+	10mg	$79.0	2023-05-17
Life Chemicals	F0556-0468-10μmol	2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide	850906-74-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0556-0468-40mg	2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide	850906-74-0	90%+	40mg	$140.0	2023-05-17
Life Chemicals	F0556-0468-2μmol	2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide	850906-74-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0556-0468-3mg	2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide	850906-74-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0556-0468-75mg	2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide	850906-74-0	90%+	75mg	$208.0	2023-05-17
Life Chemicals	F0556-0468-5μmol	2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide	850906-74-0	90%+	5μl	$63.0	2023-05-17